Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate

• IUPAC Name: methyl 2-oxo-6-(trifluoromethyl)-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C8H6F3NO3/c1-15-7(14)4-2-3-5(8(9,10)11)12-6(4)13/h2-3H,1H3,(H,12,13)
• InChI Key: GBHCRQPCBVJSCG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(NC1=O)C(F)(F)F
• Molecular Formula: C8H6F3NO3
• DSSTOX Substance ID: DTXSID00570172
• Molecular Weight: 221.13 g/mol
• CAS RN: 144740-55-6

Description

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate (M2O6T1DPC) is an organic compound that has been gaining attention in the scientific community due to its potential applications in research and development. This compound has a unique structure and properties that make it an ideal candidate for a variety of scientific studies, including synthesis, applications, mechanisms of action, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate has a wide range of potential applications in scientific research. For example, this compound has been used in the study of the structure and function of enzymes, as it has been shown to interact with certain enzymes in a way that can be used to study their activity. Additionally, it has been used in the study of drug metabolism and drug-drug interactions, as it can be used to study the metabolism of drugs and their interactions with other drugs. Finally, Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate has been used in the study of cell signaling, as it has been shown to interact with certain receptors and modulate their activity.

Mechanism Of Action

The exact mechanism of action of Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is not yet fully understood. However, it is believed that this compound binds to certain enzymes and receptors, altering their activity and allowing for the study of their function. Additionally, it is believed that Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate may act as an agonist or antagonist of certain receptors, depending on the concentration of the compound.

Biochemical And Physiological Effects

The biochemical and physiological effects of Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate are not yet fully understood. However, it has been shown to interact with certain enzymes and receptors, leading to changes in their activity. Additionally, this compound has been shown to modulate the activity of certain cell signaling pathways, leading to changes in cellular processes.

Advantages And Limitations For Lab Experiments

Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is an ideal candidate for use in lab experiments due to its relatively low cost and ease of synthesis. Additionally, this compound is stable in aqueous solution and can be monitored using TLC. However, there are some limitations to using this compound in lab experiments, as it is not yet fully understood and the exact mechanism of action is still unknown.

Future Directions

The future of Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate is promising, as there is still much to be explored about this compound. Future research could focus on the exact mechanism of action, as well as the biochemical and physiological effects of this compound. Additionally, further research could explore the potential applications of this compound in drug metabolism and drug-drug interactions. Finally, further research could explore the potential of Methyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate as an agonist or antagonist of certain receptors, as well as its potential use in the study of cell signaling pathways.

Synthesis routes and methods

Procedure details

To a stirred solution of 2.0 g (0.0102 mol) of 4-butoxy-1,1,1-trifluoro-3-buten-2-one (VIIIa) and 1.3 g (0.0102 mol) of ethyl malonate monoamide in 10 mL methyl alcohol was added 2.2 mL (0.0102 mol) of a 25% solution of sodium methoxide in methanol. The solution turned into a thick yellow suspension which was refluxed overnight. The suspension was cooled to room temperature, poured into water, acidified with one normal hydrochloric acid and extracted with methylene chloride. The combined organic layers were washed with brine, dried over magnesium sulfate and evaporated to afford 1.7 g (74%) of a yellow solid. m.p. 63°-64° C.; 1H NMR (CDCl3) δ4.0 (3H, s), 7.33 (1H, d, J=8 Hz), 8.4 (1H, d, J=8 Hz); IR (mineral oil) 3080, 1675 (br), 1605, 1450, 1375 cm-1.